Cas no 2229113-86-2 (methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate)
methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate
- 2229113-86-2
- EN300-1971643
- methyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]benzoate
-
- Inchi: 1S/C15H19F2NO2/c1-20-13(19)11-3-2-4-12(9-11)14(10-18)5-7-15(16,17)8-6-14/h2-4,9H,5-8,10,18H2,1H3
- InChI Key: CAFOQVGEAJQEDR-UHFFFAOYSA-N
- SMILES: FC1(CCC(C2C=CC=C(C(=O)OC)C=2)(CN)CC1)F
Computed Properties
- Exact Mass: 283.13838517g/mol
- Monoisotopic Mass: 283.13838517g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 52.3Ų
methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1971643-0.05g |
methyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]benzoate |
2229113-86-2 | 0.05g |
$1261.0 | 2023-09-16 | ||
| Enamine | EN300-1971643-0.1g |
methyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]benzoate |
2229113-86-2 | 0.1g |
$1320.0 | 2023-09-16 | ||
| Enamine | EN300-1971643-0.25g |
methyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]benzoate |
2229113-86-2 | 0.25g |
$1381.0 | 2023-09-16 | ||
| Enamine | EN300-1971643-0.5g |
methyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]benzoate |
2229113-86-2 | 0.5g |
$1440.0 | 2023-09-16 | ||
| Enamine | EN300-1971643-1.0g |
methyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]benzoate |
2229113-86-2 | 1g |
$1500.0 | 2023-05-31 | ||
| Enamine | EN300-1971643-2.5g |
methyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]benzoate |
2229113-86-2 | 2.5g |
$2940.0 | 2023-09-16 | ||
| Enamine | EN300-1971643-5.0g |
methyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]benzoate |
2229113-86-2 | 5g |
$4349.0 | 2023-05-31 | ||
| Enamine | EN300-1971643-10.0g |
methyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]benzoate |
2229113-86-2 | 10g |
$6450.0 | 2023-05-31 | ||
| Enamine | EN300-1971643-1g |
methyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]benzoate |
2229113-86-2 | 1g |
$1500.0 | 2023-09-16 | ||
| Enamine | EN300-1971643-5g |
methyl 3-[1-(aminomethyl)-4,4-difluorocyclohexyl]benzoate |
2229113-86-2 | 5g |
$4349.0 | 2023-09-16 |
methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate
Introduction to Methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate (CAS No. 2229113-86-2)
Methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate, a compound with the chemical identifier CAS No. 2229113-86-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate incorporates several key functional groups that contribute to its distinct chemical behavior and reactivity.
The presence of a benzoate moiety in the molecule suggests potential interactions with biological targets, making it a valuable candidate for drug discovery. Additionally, the incorporation of fluorine atoms at the 4,4-position of the cyclohexyl ring enhances the metabolic stability and lipophilicity of the compound, which are critical factors in pharmaceutical design. These features make methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate an attractive scaffold for developing novel therapeutic agents.
Recent research in the field of medicinal chemistry has highlighted the importance of fluorinated compounds in drug development. Fluorine atoms can modulate the pharmacokinetic properties of molecules, including their solubility, bioavailability, and metabolic pathways. Studies have shown that fluorinated benzoates exhibit enhanced binding affinity to biological targets, which can lead to more effective and targeted therapies. The compound methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate is no exception and has been investigated for its potential in various therapeutic areas.
In particular, the aminomethyl group attached to the cyclohexyl ring provides a site for further functionalization, allowing for the development of more complex derivatives with tailored properties. This flexibility makes methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate a versatile building block for synthetic chemists working on drug discovery programs. The ability to modify this compound at multiple sites opens up numerous possibilities for creating novel pharmacophores with improved efficacy and reduced side effects.
The synthesis of methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate involves several sophisticated chemical transformations that highlight the expertise required in modern pharmaceutical synthesis. The introduction of fluorine atoms into the cyclohexyl ring necessitates precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.
The benzoate group in the molecule also presents opportunities for further chemical manipulation. Benzoates are known to exhibit good bioavailability and can be easily modified to introduce additional functional groups or tags for diagnostic purposes. This makes methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate a promising candidate for both therapeutic and diagnostic applications.
Current research is exploring the potential of methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate as a precursor for more complex molecules with enhanced pharmacological properties. By leveraging its unique structural features, scientists aim to develop new drugs that target specific diseases with high precision. The compound's ability to interact with biological systems in multiple ways suggests its utility in treating a wide range of conditions.
The impact of fluorinated compounds on drug development cannot be overstated. These molecules have revolutionized the way new drugs are designed and synthesized, leading to more effective treatments with fewer side effects. The study of methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate contributes to this ongoing effort by providing insights into how fluorine atoms can be strategically incorporated into drug candidates.
In conclusion, methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate (CAS No. 2229113-86-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and chemical properties make it an invaluable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.
2229113-86-2 (methyl 3-1-(aminomethyl)-4,4-difluorocyclohexylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)